Cas no 1487829-50-4 (3-(4-Bromo-1,3-dimethyl-1h-pyrazol-5-yl)propan-1-ol)

• Product Name: 3-(4-Bromo-1,3-dimethyl-1h-pyrazol-5-yl)propan-1-ol
• CAS No: 1487829-50-4
• MF: C₈H₁₃BrN₂O
• MW: 233.105621099472
• CID: 5696065
• PubChem ID: 65857576
• Update Time: 2025-05-25

3-(4-Bromo-1,3-dimethyl-1h-pyrazol-5-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1487829-50-4
• EN300-1634749
• AKOS015198989
• 3-(4-BROMO-1,3-DIMETHYL-1H-PYRAZOL-5-YL)PROPAN-1-OL
• 1H-Pyrazole-5-propanol, 4-bromo-1,3-dimethyl-
• 3-(4-Bromo-1,3-dimethyl-1h-pyrazol-5-yl)propan-1-ol

• Inchi： 1S/C8H13BrN2O/c1-6-8(9)7(4-3-5-12)11(2)10-6/h12H,3-5H2,1-2H3
• InChI Key： YWFOVZMCFLVZGI-UHFFFAOYSA-N
• SMILES： BrC1C(C)=NN(C)C=1CCCO

Computed Properties

• Exact Mass: 232.02113g/mol
• Monoisotopic Mass: 232.02113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 38Ų

Experimental Properties

• Density: 1.49±0.1 g/cm3(Predicted)
• Boiling Point: 337.7±37.0 °C(Predicted)
• pka: 14.95±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

Additional information on 3-(4-Bromo-1,3-dimethyl-1h-pyrazol-5-yl)propan-1-ol

Comprehensive Overview of 3-(4-Bromo-1,3-dimethyl-1H-pyrazol-5-yl)propan-1-ol (CAS No. 1487829-50-4)

3-(4-Bromo-1,3-dimethyl-1H-pyrazol-5-yl)propan-1-ol (CAS No. 1487829-50-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated pyrazole derivative is characterized by its unique molecular structure, which combines a 4-bromo-1,3-dimethyl-1H-pyrazole moiety with a propan-1-ol side chain. Such structural features make it a valuable intermediate in the synthesis of bioactive molecules, particularly those targeting enzyme inhibition or receptor modulation.

The compound's CAS number 1487829-50-4 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and research contexts. Researchers often search for "3-(4-Bromo-1,3-dimethyl-1H-pyrazol-5-yl)propan-1-ol synthesis" or "CAS 1487829-50-4 applications" to explore its utility in drug discovery. Recent trends highlight its potential in developing kinase inhibitors, a hot topic in oncology due to the growing demand for targeted cancer therapies. Its bromine substitution enhances electrophilicity, facilitating cross-coupling reactions widely used in medicinal chemistry.

From a synthetic perspective, 3-(4-Bromo-1,3-dimethyl-1H-pyrazol-5-yl)propan-1-ol is often prepared via nucleophilic substitution or palladium-catalyzed reactions, methods frequently queried in academic forums. The compound's alcohol functional group allows further derivatization, making it a versatile building block for heterocyclic compounds. Environmental and sustainability concerns have also driven interest in greener synthesis routes for such intermediates, aligning with the pharmaceutical industry's focus on green chemistry principles.

Analytical characterization of this compound typically involves NMR spectroscopy and mass spectrometry, techniques commonly searched by quality control professionals. Its stability under various pH conditions is another area of investigation, particularly for formulation scientists optimizing drug delivery systems. Notably, the 1,3-dimethylpyrazole core contributes to metabolic stability, a property highly sought after in prodrug design.

In agrochemical applications, derivatives of CAS 1487829-50-4 have shown promise as plant growth regulators, coinciding with increased global searches for "sustainable crop protection agents." The 4-bromo substituent enhances lipid solubility, improving foliar absorption—a key consideration in pesticide development. Patent literature reveals its incorporation into fungicidal formulations, addressing the agricultural sector's need for resistance management solutions.

Safety assessments of 3-(4-Bromo-1,3-dimethyl-1H-pyrazol-5-yl)propan-1-ol emphasize proper handling protocols, though it doesn't fall under restricted categories. Occupational health guidelines recommend standard laboratory precautions, a frequent query among industrial chemists. The compound's physical-chemical properties (e.g., melting point, solubility) are well-documented in technical datasheets, crucial for process scale-up decisions.

Emerging research explores its role in material science, particularly as a precursor for functionalized polymers. This interdisciplinary potential responds to market demands for high-performance specialty chemicals. As synthetic methodologies advance, CAS 1487829-50-4 continues to attract R&D investment, reflecting its cross-industry relevance in solving modern chemical challenges.